Jatrophane and cyclojatrophane diterpenoids are a class of complex natural products derived from the Euphorbiaceae plant family, particularly prevalent in Jatropha species. These compounds exhibit diverse structural features characterized by unique carbon skeletons with jatrophane or cyclojatrophane cores. They are known for their potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Structurally, these diterpenoids often contain multiple hydroxyl groups, ketone functionalities, and sometimes functionalized rings such as epoxy or lactone moieties, contributing to their complexity. Research into jatrophane and cyclojatrophane diterpenoids has been driven by the quest for new bioactive agents. Their isolation from natural sources and subsequent structural elucidation have provided valuable insights into their molecular architecture and chemical behavior. Furthermore, these compounds have shown promise in various pharmaceutical applications due to their potential as lead structures for drug development.